Cas no 2172376-24-6 (2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylbutanamidobenzoic acid)

• Product Name: 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylbutanamidobenzoic acid
• CAS No: 2172376-24-6
• MF: C₂₈H₂₈N₂O₅
• MW: 472.532327651978
• CID: 5766618
• PubChem ID: 165550545
• Update Time: 2025-10-30

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylbutanamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N,2-dimethylbutanamido]benzoic acid
• EN300-1482732
• 2172376-24-6
• 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylbutanamidobenzoic acid

• Inchi： 1S/C28H28N2O5/c1-4-28(2,26(33)30(3)24-16-10-9-15-22(24)25(31)32)29-27(34)35-17-23-20-13-7-5-11-18(20)19-12-6-8-14-21(19)23/h5-16,23H,4,17H2,1-3H3,(H,29,34)(H,31,32)
• InChI Key： VHVYPPOZQFPTJG-UHFFFAOYSA-N
• SMILES： O(C(NC(C)(C(N(C)C1C=CC=CC=1C(=O)O)=O)CC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 472.19982200g/mol
• Monoisotopic Mass: 472.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 765
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylbutanamidobenzoic acid

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylbutanamidobenzoic acid: A Novel Compound with Promising Therapeutic Potential

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylbutanamidobenzoic acid represents a complex molecular structure that has garnered significant attention in the field of biomedical research. This compound, with the CAS No. 2172376-24-6, is characterized by its unique combination of functional groups, including the fluorenyl moiety, methoxycarbonyl substituent, and N,2-dimethylbutanamido linkage. These structural elements contribute to its potential pharmacological activity and make it a subject of ongoing investigation in areas such as drug design, targeted therapy, and inflammatory disease modulation.

Recent studies have highlighted the importance of fluorenyl derivatives in the development of molecules with enhanced bioavailability and metabolic stability. The fluoren-9-yl ring system, a key component of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylbutanamidobenzoic acid, provides a rigid scaffold that may improve the compound's interaction with biological targets. This structural feature is particularly relevant in the context of protein-ligand binding and enzyme inhibition, where conformational flexibility often plays a critical role.

The methoxycarbonyl group within 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylbutanamidobenzoic acid is a functional group that has been extensively studied for its role in modulating molecular interactions. This group is known to participate in hydrogen bonding and hydrophobic interactions, which are essential for the compound's ability to bind to specific receptors or enzymes. Recent advances in computational chemistry have enabled researchers to predict the binding affinity of such groups with greater accuracy, further emphasizing the significance of this structural element in the compound's overall activity.

The N,2-dimethylbutanamido moiety in 2-2-({(3H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylbutanamidobenzoic acid introduces additional complexity to the molecule's pharmacological profile. This functional group is often associated with enhanced metabolic stability and improved solubility, which are critical factors in the development of orally administered drugs. The presence of methyl groups on the nitrogen and carbon atoms of the butanamido ring may also contribute to the compound's ability to interact with specific cellular targets, such as proteins or enzymes involved in signal transduction pathways.

Emerging research in biomedical sciences has shown that compounds with similar structural features to 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylbutanamidobenzoic acid are being explored for their potential in targeted drug delivery and precision medicine. The ability of these compounds to selectively bind to specific receptors or enzymes makes them promising candidates for the treatment of chronic inflammatory diseases and neurodegenerative disorders. For instance, recent studies have demonstrated that molecules with similar structural motifs can modulate inflammatory cytokine production and immune cell activation, suggesting their potential as therapeutic agents in autoimmune conditions.

One of the most intriguing aspects of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylbutanamidobenzoic acid is its potential role in drug metabolism and pharmacokinetics. The fluoren-9-yl ring system may influence the compound's metabolic stability by reducing susceptibility to enzymatic degradation. This property is particularly important in the context of long-acting formulations and prodrugs, where the goal is to achieve sustained therapeutic effects with minimal dosing frequency. Advances in nanotechnology and drug delivery systems have further expanded the possibilities for utilizing such compounds in therapeutic applications.

In the realm of targeted therapy, 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylbutanamidobenzoic acid has shown potential for its ability to selectively interact with specific receptors or enzymes involved in disease pathways. This selectivity is crucial for minimizing off-target effects and improving the safety profile of therapeutic agents. Recent studies have focused on identifying the molecular targets of this compound, with a particular emphasis on its interactions with proteins involved in cellular signaling and metabolic regulation.

The methoxycarbonyl group in 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylbutanamidobenzoic acid may also play a role in modulating the compound's ability to interact with membrane-bound receptors or intracellular proteins. This interaction could be critical for the compound's ability to exert its therapeutic effects in specific cellular compartments. The study of such interactions is an active area of research, with implications for the development of more effective and targeted therapeutic strategies.

Recent advancements in computational modeling and in silico screening have provided valuable insights into the potential mechanisms of action of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylbutanamidobenzoic acid. These tools have enabled researchers to predict the compound's binding affinity to various biological targets and to identify potential interactions with proteins or enzymes of interest. Such predictions are essential for the rational design of new drugs and for optimizing the therapeutic potential of existing compounds.

As the field of biomedical research continues to evolve, the study of compounds like 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylbutanamidobenzoic acid is becoming increasingly important. The unique combination of structural elements in this compound offers a promising avenue for the development of new therapeutic agents with enhanced efficacy and safety profiles. Ongoing research is expected to further elucidate the mechanisms of action of this compound and to explore its potential applications in a wide range of medical conditions.

In conclusion, 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylbutanamidobenzoic acid represents a significant advancement in the field of biomedical sciences. Its complex structure and potential pharmacological activity make it a subject of great interest for researchers and drug developers. As further studies are conducted, it is anticipated that this compound will play an increasingly important role in the development of innovative therapeutic strategies for a variety of medical conditions.